Dehydro Ivabradine (Ivabradine IVA-3 Impurity)
Dehydro Ivabradine (Ivabradine IVA-3 Impurity)
an impurity of Ivabradine
Brand Name:
Vulcanchem
CAS No.:
1086026-31-4
VCID:
VC0194653
InChI:
InChI=1S/C27H34N2O5/c1-28(17-21-11-20-14-25(33-4)26(34-5)16-22(20)21)8-6-9-29-10-7-18-12-23(31-2)24(32-3)13-19(18)15-27(29)30/h7,10,12-14,16,21H,6,8-9,11,15,17H2,1-5H3/t21-/m1/s1
SMILES:
CN(CCCN1C=CC2=CC(=C(C=C2CC1=O)OC)OC)CC3CC4=CC(=C(C=C34)OC)OC
Molecular Formula:
C27H34N2O5
Molecular Weight:
466.6 g/mol
Dehydro Ivabradine (Ivabradine IVA-3 Impurity)
CAS No.: 1086026-31-4
Impurities
VCID: VC0194653
Molecular Formula: C27H34N2O5
Molecular Weight: 466.6 g/mol
Purity: > 95%
| CAS No. | 1086026-31-4 |
|---|---|
| Product Name | Dehydro Ivabradine (Ivabradine IVA-3 Impurity) |
| Molecular Formula | C27H34N2O5 |
| Molecular Weight | 466.6 g/mol |
| IUPAC Name | 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-7,8-dimethoxy-1H-3-benzazepin-2-one |
| Standard InChI | InChI=1S/C27H34N2O5/c1-28(17-21-11-20-14-25(33-4)26(34-5)16-22(20)21)8-6-9-29-10-7-18-12-23(31-2)24(32-3)13-19(18)15-27(29)30/h7,10,12-14,16,21H,6,8-9,11,15,17H2,1-5H3/t21-/m1/s1 |
| Standard InChIKey | AQSRHFYHXNSUAO-OAQYLSRUSA-N |
| Isomeric SMILES | CN(CCCN1C=CC2=CC(=C(C=C2CC1=O)OC)OC)C[C@H]3CC4=CC(=C(C=C34)OC)OC |
| SMILES | CN(CCCN1C=CC2=CC(=C(C=C2CC1=O)OC)OC)CC3CC4=CC(=C(C=C34)OC)OC |
| Canonical SMILES | CN(CCCN1C=CC2=CC(=C(C=C2CC1=O)OC)OC)CC3CC4=CC(=C(C=C34)OC)OC |
| Description | an impurity of Ivabradine |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3-dihydro-7,8-dimethoxy-H-3-benzazepin-2-one; |
| PubChem Compound | 16114796 |
| Last Modified | Nov 11 2021 |
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